4-[4-(Benzyloxy)phenyl]-1,3-thiazol-2-amine

• IUPAC Name: 4-(4-phenylmethoxyphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H14N2OS/c17-16-18-15(11-20-16)13-6-8-14(9-7-13)19-10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H2,17,18)
• InChI Key: WIHRKMVWGOESGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CSC(=N3)N
• Molecular Formula: C16H14N2OS
• DSSTOX Substance ID: DTXSID201267489
• Molecular Weight: 282.4 g/mol
• CAS RN: 105512-83-2

Description

The compound “4-[4-(Benzyloxy)phenyl]-1,3-thiazol-2-amine” is a complex organic molecule that contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known for their wide range of biological activities. The compound also contains a benzyloxyphenyl group, which is a common feature in various medicinal agents.

Molecular Structure Analysis

The molecular structure of this compound would include a thiazole ring, which is a five-membered ring containing nitrogen and sulfur atoms. Attached to this ring would be the benzyloxyphenyl group.

Chemical Reactions Analysis

Thiazoles are known to participate in a variety of chemical reactions, often serving as key components in the synthesis of pharmaceuticals and other biologically active compounds. The benzyloxyphenyl group could also potentially undergo various chemical reactions, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as its molecular weight, polarity, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Heterocyclic compounds, including thiazoles, play a crucial role in medicinal chemistry and material science. For example, the chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones showcases the utility of heterocyclic compounds as building blocks for synthesizing diverse heterocyclic structures like thiazoles and benzothiazoles, which are valuable in the development of therapeutic agents and dyes. This underscores the potential of compounds like 4-[4-(Benzyloxy)phenyl]-1,3-thiazol-2-amine in contributing to novel synthetic pathways and applications in drug discovery and material science (Gomaa & Ali, 2020).

Antioxidant and Anti-inflammatory Agents

Research into benzofused thiazole derivatives demonstrates the potential of thiazole-based compounds in developing antioxidant and anti-inflammatory agents. The synthesis and evaluation of these derivatives reveal significant anti-inflammatory and antioxidant activities, which could be indicative of the research applications of this compound in exploring new therapeutic agents (Raut et al., 2020).

Advanced Oxidation Processes

The study of advanced oxidation processes for the degradation of pharmaceuticals highlights the relevance of understanding the chemical stability and transformation pathways of compounds like this compound. Such research is crucial for assessing the environmental impact and degradation mechanisms of pharmaceutical compounds, thereby informing safer and more sustainable drug development practices (Qutob et al., 2022).

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis process. Given the known activities of thiazoles and benzyloxyphenyl compounds, it could be a promising candidate for the development of new pharmaceuticals.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the exact structure of the derivative and the nature of its targets.

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways due to their diverse biological activities . The downstream effects of these interactions can include changes in cellular metabolism, signaling, and gene expression, among others.

Result of Action

Given the diverse biological activities of thiazole derivatives, the effects could potentially include changes in cellular metabolism, signaling, and gene expression, among others .